Cas no 124168-00-9 (Jioglutoside B)

• Product Name: Jioglutoside B
• CAS No: 124168-00-9
• MF: C₂₃H₃₄O₁₃
• MW: 518.50826883316
• CID: 236215
• Update Time: 2023-11-19

Jioglutoside B Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylicacid, 1-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-7-methylene-,methyl ester, (1S,4aS,7aS)-
• Cyclopenta[c]pyran-4-carboxylicacid, 1-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-7-m
• Cyclopenta[c]pyran-4-carboxylicacid, 1-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-7-methylene-,methyl ester, [1S-(1a,4aa,7aa)]-
• Jioglutoside B
• CID 138107975
• Cyclopenta[c]pyran-4-carboxylic acid, 1-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-7-methylene-, methyl ester, (1S,4aS,7aS)-

• Inchi： 1S/C23H34O13/c1-8-4-5-10-11(20(30)31-3)6-32-21(13(8)10)36-23-19(29)17(27)15(25)12(35-23)7-33-22-18(28)16(26)14(24)9(2)34-22/h6,9-10,12-19,21-29H,1,4-5,7H2,2-3H3/t9?,10-,12?,13+,14?,15?,16?,17?,18?,19?,21?,22?,23?/m0/s1
• InChI Key： LOPVRRKXBOZTKE-CIWZTNOZSA-N
• SMILES： O(C1C(C(C(C(COC2C(C(C(C(C)O2)O)O)O)O1)O)O)O)C1[C@@H]2C(=C)CC[C@H]2C(C(=O)OC)=CO1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 848
• Topological Polar Surface Area: 194

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 732.0±60.0 °C(Predicted)
• pka: 12.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds